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Compound of Interest

Compound Name: 3-Methylpent-4-yn-1-ol

Cat. No.: B15469060

An In-depth Technical Guide to 3-Methylpent-4-
yn-1-ol

This technical guide provides comprehensive information on the molecular properties of 3-
Methylpent-4-yn-1-ol, targeted at researchers, scientists, and professionals in drug
development.

Molecular Data

The fundamental molecular properties of 3-Methylpent-4-yn-1-ol are summarized in the table
below.

Property Value

Molecular Formula CeH100

Molecular Weight 98.14 g/mol [1]

IUPAC Name 3-methylpent-4-yn-1-ol[1]

CAS Number 55930-35-3[1]

SMILES CC(CCO)C#C[1]

InChl Key RRURBGUJFHZKAL-UHFFFAOYSA-N[1]
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It is important to distinguish 3-Methylpent-4-yn-1-ol from its isomers, such as 3-methylpent-2-

en-4-yn-1-ol and 3-methyl-1-penten-4-yn-3-ol, which have the molecular formula CeHsO and a

molecular weight of approximately 96.13 g/mol [2][3][4].

Conceptual Synthetic Protocol

While a specific, detailed experimental protocol for the synthesis of 3-Methylpent-4-yn-1-ol is

not readily available in the cited literature, a plausible synthetic route can be conceptualized

based on established organic chemistry principles and synthetic methods for related

compounds. A potential two-step approach would involve the Grignard reaction of propargyl

magnesium bromide with 3-methyloxetane, followed by an acidic workup.

Step 1: Grignard Reagent Formation

o Objective: To prepare the propargyl Grignard reagent.

e Procedure: In a flame-dried, three-necked round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a magnetic stirrer, magnesium turnings are placed. The
apparatus is maintained under an inert atmosphere (e.g., nitrogen or argon). Anhydrous
diethyl ether is added to cover the magnesium. A solution of propargyl bromide in anhydrous
diethyl ether is added dropwise from the dropping funnel. The reaction is initiated, if
necessary, by gentle warming or the addition of a small crystal of iodine. Once the reaction
starts, the addition is continued at a rate that maintains a gentle reflux. After the addition is
complete, the mixture is stirred until the magnesium is consumed.

Step 2: Reaction with 3-Methyloxetane and Workup

o Objective: To perform the nucleophilic attack of the Grignard reagent on 3-methyloxetane to
form the desired alcohol.

Procedure: The prepared Grignard reagent is cooled in an ice bath. A solution of 3-
methyloxetane in anhydrous diethyl ether is added dropwise. The reaction mixture is then
allowed to warm to room temperature and stirred for several hours. After the reaction is
complete, it is quenched by the slow addition of a saturated aqueous solution of ammonium
chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl
ether. The combined organic extracts are washed with brine, dried over anhydrous sodium
sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15469060?utm_src=pdf-body
https://www.chembk.com/en/chem/3-Methyl-pent-4-en-1-yn-3-Ol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylpent-1-en-4-yn-1-ol
https://www.chembk.com/en/chem/3-methylpent-1-en-4-yn-3-ol
https://www.benchchem.com/product/b15469060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15469060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

product, 3-Methylpent-4-yn-1-ol. Purification can be achieved by distillation or column
chromatography.

Visualizations

Below is a diagram illustrating the conceptual synthetic workflow for 3-Methylpent-4-yn-1-ol.
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Conceptual Synthesis of 3-Methylpent-4-yn-1-ol

Propargyl Bromide Magnesium

Step 1: Grignhard Formation
(Anhydrous Diethyl Ether)

Y

Propargyl Magnesium Bromide 3-Methyloxetane

Step 2: Nucleophilic Attack
& Acidic Workup

3-Methylpent-4-yn-1-ol

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 3-Methylpent-4-yn-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Methylpent-4-yn-1-ol | C6H100 | CID 14195541 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. chembk.com [chembk.com]

3. 3-Methylpent-1-en-4-yn-1-ol | C6H80O | CID 72969508 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. chembk.com [chembk.com]

To cite this document: BenchChem. [Molecular formula and weight of 3-Methylpent-4-yn-1-
ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15469060#molecular-formula-and-weight-of-3-
methylpent-4-yn-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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